![molecular formula C17H23NO2 B053111 3-Methyl-10b-carbethoxy-1,2,3,4,4a,5,6,10b-octahydrobenzo(f)isoquinoline CAS No. 119122-01-9](/img/structure/B53111.png)
3-Methyl-10b-carbethoxy-1,2,3,4,4a,5,6,10b-octahydrobenzo(f)isoquinoline
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Overview
Description
3-Methyl-10b-carbethoxy-1,2,3,4,4a,5,6,10b-octahydrobenzo(f)isoquinoline, also known as Mecamylamine, is a synthetic compound that belongs to the class of tertiary amines. It is used as a research tool in various scientific fields, including neuroscience, pharmacology, and toxicology. Mecamylamine is a non-competitive antagonist of nicotinic acetylcholine receptors, which are widely distributed throughout the nervous system.
Mechanism of Action
3-Methyl-10b-carbethoxy-1,2,3,4,4a,5,6,10b-octahydrobenzo(f)isoquinoline is a non-competitive antagonist of nicotinic acetylcholine receptors. It binds to the receptor site and prevents the binding of acetylcholine, the natural ligand for the receptor. This results in a decrease in the activity of the receptor and a reduction in the release of neurotransmitters such as dopamine and norepinephrine.
Biochemical and Physiological Effects
This compound has been shown to have a wide range of biochemical and physiological effects. It can reduce the reward effects of nicotine, alcohol, and other drugs of abuse. This compound can also improve cognitive function and memory in animal models. Additionally, this compound has been shown to have antidepressant and anxiolytic effects in some animal models.
Advantages and Limitations for Lab Experiments
One advantage of using 3-Methyl-10b-carbethoxy-1,2,3,4,4a,5,6,10b-octahydrobenzo(f)isoquinoline in laboratory experiments is its specificity for nicotinic acetylcholine receptors. This allows researchers to selectively block the activity of these receptors without affecting other neurotransmitter systems. However, this compound has a relatively short half-life and must be administered frequently to maintain its effects. Additionally, this compound can have off-target effects on other ion channels and receptors, which can complicate data interpretation.
Future Directions
There are several future directions for research involving 3-Methyl-10b-carbethoxy-1,2,3,4,4a,5,6,10b-octahydrobenzo(f)isoquinoline. One area of interest is the development of new treatments for addiction and smoking cessation. This compound has shown promise in reducing the rewarding effects of nicotine and other drugs of abuse, and further research is needed to explore its potential as a therapeutic agent. Another area of interest is the role of nicotinic acetylcholine receptors in the pathophysiology of mood disorders such as depression and anxiety. This compound has shown some promise in animal models, and further research is needed to explore its potential as a novel treatment for these disorders. Finally, there is a need for further research to elucidate the mechanisms underlying the effects of this compound on cognitive function and memory. This could lead to the development of new treatments for cognitive impairments associated with aging and neurodegenerative diseases.
Synthesis Methods
3-Methyl-10b-carbethoxy-1,2,3,4,4a,5,6,10b-octahydrobenzo(f)isoquinoline can be synthesized by reacting 2-(methylamino)-1,2,3,4-tetrahydronaphthalene with ethyl chloroformate in the presence of a base. The resulting carbamate is then reduced with lithium aluminum hydride to yield this compound. The synthesis of this compound is relatively simple and can be performed using standard laboratory equipment.
Scientific Research Applications
3-Methyl-10b-carbethoxy-1,2,3,4,4a,5,6,10b-octahydrobenzo(f)isoquinoline is widely used in scientific research as a tool to study the function of nicotinic acetylcholine receptors in the nervous system. It has been used to investigate the role of these receptors in addiction, cognition, and mood disorders. This compound has also been used in animal models to study the effects of nicotine withdrawal and to develop new treatments for smoking cessation.
Properties
119122-01-9 | |
Molecular Formula |
C17H23NO2 |
Molecular Weight |
273.37 g/mol |
IUPAC Name |
ethyl (4aS,10bS)-3-methyl-1,2,4,4a,5,6-hexahydrobenzo[f]isoquinoline-10b-carboxylate |
InChI |
InChI=1S/C17H23NO2/c1-3-20-16(19)17-10-11-18(2)12-14(17)9-8-13-6-4-5-7-15(13)17/h4-7,14H,3,8-12H2,1-2H3/t14-,17+/m1/s1 |
InChI Key |
AYAYHFUDSSAHOG-PBHICJAKSA-N |
Isomeric SMILES |
CCOC(=O)[C@@]12CCN(C[C@H]1CCC3=CC=CC=C23)C |
SMILES |
CCOC(=O)C12CCN(CC1CCC3=CC=CC=C23)C |
Canonical SMILES |
CCOC(=O)C12CCN(CC1CCC3=CC=CC=C23)C |
synonyms |
3-methyl-10b-carbethoxy-1,2,3,4,4a,5,6,10b-octahydrobenzo(f)isoquinoline MCOI |
Origin of Product |
United States |
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